Cas no 37394-31-3 (5-(1R)-2-(tert-butylamino)-1-hydroxyethylbenzene-1,3-diol)

5-(1R)-2-(tert-butylamino)-1-hydroxyethylbenzene-1,3-diol structure
37394-31-3 structure
Product Name:5-(1R)-2-(tert-butylamino)-1-hydroxyethylbenzene-1,3-diol
CAS No:37394-31-3
MF:C12H19NO3
MW:225.284163713455
CID:296765
Update Time:2025-10-28

5-(1R)-2-(tert-butylamino)-1-hydroxyethylbenzene-1,3-diol Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenediol,5-[(1R)-2-[(1,1-dimethylethyl)amino]-1-hydroxyethyl]-
    • (-)-Terbutalin
    • (-)-Terbutaline
    • (R)-(-)-Terbutaline
    • (R)-Terbutaline
    • 1,3-Benzenediol,5-[2-[(1,1-dimethylethyl)amino]-1-hydroxyethyl]-, (R)-
    • l-Terbutaline
    • Terbutaline
    • 5-(1R)-2-(tert-butylamino)-1-hydroxyethylbenzene-1,3-diol
    • Inchi: InChI=1S/C12H19NO3/c1-12(2,3)13-7-11(16)8-4-9(14)6-10(15)5-8/h4-6,11,13-16H,7H2,1-3H3/t11-/m0/s1
    • InChI Key: XWTYSIMOBUGWOL-NSHDSACASA-N
    • SMILES: O[C@H](C1C=C(C=C(C=1)O)O)CN([H])C(C)(C)C

Computed Properties

  • Exact Mass: 225.136
  • Monoisotopic Mass: 225.136
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 72.7A^2

5-(1R)-2-(tert-butylamino)-1-hydroxyethylbenzene-1,3-diol Pricemore >>

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